Cas no 1261513-10-3 (3-Methyl-2-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 3-Methyl-2-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1261513-10-3
• MF: C₁₄H₉Cl₃N₂
• MW: 311.593660116196
• CID: 4913321
• Update Time: 2025-11-01

3-Methyl-2-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C14H9Cl3N2/c1-8-9(2-4-18)3-5-19-14(8)10-6-12(16)13(17)7-11(10)15/h3,5-7H,2H2,1H3
• InChI Key： KUFSMQARGLJMOT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C(C)=C(CC#N)C=CN=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 3-Methyl-2-(2,4,5-trichlorophenyl)pyridine-4-acetonitrile

3-Methyl-2-(2,4,5-Trichlorophenyl)Pyridine-4-Acetonitrile: A Comprehensive Overview

3-Methyl-2-(2,4,5-Trichlorophenyl)Pyridine-4-Acetonitrile, also known by its CAS number 1261513-10-3, is a highly specialized organic compound with a complex structure that has garnered significant attention in various scientific and industrial fields. This compound belongs to the class of pyridine derivatives and incorporates a trichlorophenyl group along with an acetonitrile substituent. Its unique chemical composition makes it a valuable compound in research and development across multiple domains.

The synthesis of 3-Methyl-2-(2,4,5-Trichlorophenyl)Pyridine-4-Acetonitrile involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and improved purity levels. These developments are particularly important for applications where the compound is used as an intermediate in the synthesis of more complex molecules.

One of the most notable applications of this compound is in the field of agricultural chemistry. Studies have shown that 3-Methyl-2-(2,4,5-Trichlorophenyl)Pyridine-4-Acetonitrile exhibits potent pesticidal activity against a wide range of agricultural pests. Its ability to target specific insect species without adversely affecting non-target organisms makes it a promising candidate for sustainable pest management strategies. Researchers are currently exploring its potential as a component in eco-friendly pesticides that align with global efforts to reduce chemical residues in food products.

In addition to its pesticidal properties, this compound has also shown potential in the pharmaceutical industry. Recent studies have highlighted its role as a building block in the synthesis of novel drug candidates targeting various diseases. The presence of the acetonitrile group and the trichlorophenyl substituent provides opportunities for further functionalization, enabling researchers to explore its application in drug delivery systems and targeted therapy approaches.

The structural uniqueness of CAS No 1261513-10-3 also makes it an interesting subject for material science research. Its ability to form stable complexes with metal ions has led to investigations into its use in catalytic processes and as a component in advanced materials such as polymers and composites. These applications are particularly relevant in industries where high-performance materials are required for extreme conditions.

From an environmental perspective, understanding the fate and behavior of 3-Methyl-2-(2,4,5-Trichlorophenyl)Pyridine-4-Acetonitrile in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights into its safe handling and disposal practices.

In conclusion, CAS No 1261513-10-3, or 3-Methyl-2-(2,4,5-Trichlorophenyl)Pyridine-4-Acetonitrile, stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring its safe and responsible use.